Cas no 27802-66-0 (1H-Imidazol-5-amine,2,4-dimethyl-)

1H-Imidazol-5-amine,2,4-dimethyl- is a substituted imidazole derivative characterized by the presence of amine and methyl functional groups at the 5, 2, and 4 positions of the heterocyclic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-rich imidazole core and strategically placed substituents, enhance its reactivity in nucleophilic and electrophilic transformations. The compound's stability and well-defined regiochemistry make it suitable for applications requiring precise molecular modifications. It is commonly employed in the synthesis of biologically active molecules, where its scaffold contributes to binding interactions and functional group compatibility.

1H-Imidazol-5-amine,2,4-dimethyl- structure

27802-66-0 structure

Product Name:1H-Imidazol-5-amine,2,4-dimethyl-

CAS No:27802-66-0

MF:C₅H₉N₃

MW:111.145060300827

CID:251414

PubChem ID:20643049

Update Time:2025-05-28

1H-Imidazol-5-amine,2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazol-5-amine,2,4-dimethyl-
- 1H-Imidazol-4-amine,2,5-dimethyl- (9CI)
- 2,5-dimethyl-1H-imidazol-4-amine
- 27802-66-0
- 2,4-Dimethyl-1H-imidazol-5-amine
- SCHEMBL22931024
- Inchi： 1S/C5H9N3/c1-3-5(6)8-4(2)7-3/h6H2,1-2H3,(H,7,8)
- InChI Key： KVEUKGZQWCQZTD-UHFFFAOYSA-N
- SMILES： N1C(C)=NC(=C1C)N

Computed Properties

Exact Mass: 111.07977
Monoisotopic Mass: 111.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 83.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7A^2
XLogP3: 0.5

Experimental Properties

PSA: 54.7

1H-Imidazol-5-amine,2,4-dimethyl- Pricemore >>

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Chemenu	CM516069-1g	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	97%	1g	$784	2024-07-28
Alichem	A069004161-5g	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	97%	5g	$2150.70	2023-09-02
Alichem	A069004161-10g	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	97%	10g	$2921.20	2023-09-02
Alichem	A069004161-25g	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	97%	25g	$4971.40	2023-09-02
A2B Chem LLC	AF50820-25mg	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	> 95%	25mg	$724.00	2024-04-20
A2B Chem LLC	AF50820-100mg	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	> 95%	100mg	$1754.00	2024-04-20
A2B Chem LLC	AF50820-250mg	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	> 95%	250mg	$3417.00	2024-04-20
A2B Chem LLC	AF50820-1g	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	> 95%	1g	$5090.00	2024-04-20
A2B Chem LLC	AF50820-5g	2,4-Dimethyl-1H-imidazol-5-amine	27802-66-0	> 95%	5g	$11757.00	2024-04-20